Cas no 685536-12-3 (2-bromo-5-chloro-4-methoxyaniline)
685536-12-3 structure
Product Name:2-bromo-5-chloro-4-methoxyaniline
CAS No:685536-12-3
MF:C7H7BrClNO
MW:236.493580102921
CID:2121887
PubChem ID:45156706
Update Time:2025-04-21
2-bromo-5-chloro-4-methoxyaniline Chemical and Physical Properties
Names and Identifiers
-
- 2-bromo-5-chloro-4-methoxyaniline
- SCHEMBL3165624
- 2-bromo-5-chloro-4-methoxy aniline
- 685536-12-3
- 2-Bromo-5-chloro-4-methoxy-aniline
- OYKPVXIOTZMOKW-UHFFFAOYSA-N
- A1-23967
- DB-338204
- DTXSID601286697
- (2-Bromo-5-chloro-4-methoxyphenyl)amine
- 2-Bromo-5-chloro-4-methoxybenzenamine
- 2-Bromo-5-chloro-4-methoxyphenylamine
- 2-Bromo-5-chloro-4-methoxy-phenylamine
- AKOS015995721
-
- Inchi: 1S/C7H7BrClNO/c1-11-7-2-4(8)6(10)3-5(7)9/h2-3H,10H2,1H3
- InChI Key: OYKPVXIOTZMOKW-UHFFFAOYSA-N
- SMILES: BrC1C=C(C(=CC=1N)Cl)OC
Computed Properties
- Exact Mass: 234.94
- Monoisotopic Mass: 234.94
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 136
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 35.2A^2
- XLogP3: 2.5
Experimental Properties
- Density: 1.6±0.1 g/cm3
- Boiling Point: 298.1±35.0 °C at 760 mmHg
- Flash Point: 134.1±25.9 °C
- Vapor Pressure: 0.0±0.6 mmHg at 25°C
2-bromo-5-chloro-4-methoxyaniline Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-bromo-5-chloro-4-methoxyaniline Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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